Cas no 6624-57-3 (1,5-dibutyl pentanedioate)

1,5-dibutyl pentanedioate structure
1,5-dibutyl pentanedioate structure
Product Name:1,5-dibutyl pentanedioate
CAS No:6624-57-3
MF:C13H24O4
MW:244.327264785767
MDL:MFCD00435663
CID:518478
PubChem ID:81101
Update Time:2025-04-19

1,5-dibutyl pentanedioate Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 1,5-dibutyl ester
    • dibutyl glutarate
    • dibutyl pentanedioate
    • Glutaric acid, dibutyl ester
    • 1,5-dibutyl pentanedioate
    • SCHEMBL51177
    • Dibutyl pentanedioate #
    • AKOS024390838
    • 256DSJ2IUF
    • pentanedioic acid dibutyl ester
    • E85199
    • NS00035986
    • UNII-256DSJ2IUF
    • Q65224782
    • AS-83270
    • DTXSID20216444
    • DTXCID20138935
    • Pentanedioic acid, dibutyl ester
    • CS-0240762
    • 6624-57-3
    • Pentanedioic acid, dibutyl ester (9CI)
    • Z795212590
    • di-n-butyl glutarate
    • AI3-06043
    • NSC-53802
    • Glutaric acid, dibutyl ester (8CI)
    • MFCD00435663
    • EN300-22995072
    • EINECS 229-581-0
    • NSC 53802
    • NSC53802
    • butyl glutarate
    • MDL: MFCD00435663
    • Inchi: 1S/C13H24O4/c1-3-5-10-16-12(14)8-7-9-13(15)17-11-6-4-2/h3-11H2,1-2H3
    • InChI Key: ISXDVFNOXYQPIA-UHFFFAOYSA-N
    • SMILES: O(C(CCCC(=O)OCCCC)=O)CCCC

Computed Properties

  • Exact Mass: 244.16752
  • Monoisotopic Mass: 244.167459
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 12
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 2.7

Experimental Properties

  • Density: 0.976
  • Boiling Point: 287.7°C at 760 mmHg
  • Flash Point: 129.2°C
  • Refractive Index: 1.439
  • PSA: 52.6

1,5-dibutyl pentanedioate Pricemore >>

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Enamine
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